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Compound Name: Diphenylsilane

Cat. No.: B1312307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenylsilane (CAS 775-12-2) is a versatile organosilicon compound featuring a silicon atom

bonded to two phenyl groups and two hydrogen atoms.[1] It is a colorless liquid widely utilized

in organic synthesis and materials science.[1][2] Its prominence stems from its role as a mild

and selective reducing agent, a key reagent in hydrosilylation reactions, and a precursor for

silicon-based polymers.[1][3] The presence of phenyl groups confers enhanced thermal stability

and modulates the reactivity of the Si-H bonds, allowing for greater selectivity in complex

chemical transformations compared to simpler silanes.[1] This unique combination of properties

makes it an invaluable tool in the synthesis of pharmaceuticals, advanced materials, and fine

chemicals.[2][3]

Physicochemical and Spectroscopic Properties
The fundamental properties of Diphenylsilane are summarized below, providing essential data

for experimental design and characterization.

Table 1: Physical and Chemical Properties of
Diphenylsilane
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Property Value Source(s)

CAS Number 775-12-2 [4][5]

Molecular Formula C₁₂H₁₂Si [2][4][6][5]

Molecular Weight 184.31 g/mol [4]

Appearance Colorless transparent liquid [1][5][7]

Boiling Point 95-97 °C at 13 mmHg [8][5][7][9]

Density 0.993 g/mL at 25 °C [8][5][7][9]

Refractive Index (n20/D) 1.579 [8][5][7][9]

Melting Point <20 °C [7]

Flash Point 98 °C (208.4 °F) - closed cup [10]

Water Solubility Decomposes in water [7]

Sensitivity Air and moisture sensitive [7]

Storage
Store under inert atmosphere,

2-8°C
[7]

Table 2: Spectroscopic and Structural Identifiers
Identifier Value Source(s)

SMILES String --INVALID-LINK--c2ccccc2

InChI

1S/C12H12Si/c1-3-7-11(8-4-

1)13-12-9-5-2-6-10-12/h1-

10H,13H2

[8]

InChI Key
VDCSGNNYCFPWFK-

UHFFFAOYSA-N
[8]

Spectra Available
¹H NMR, ¹³C NMR, IR, Mass

Spec, Raman
[11]
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Synthesis of Diphenylsilane
Diphenylsilane is commonly synthesized by the reduction of diphenyldichlorosilane. Various

reducing agents can be employed for this transformation.

Diagram: General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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